Cas no 2229487-54-9 ({3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine)

• Product Name: {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine
• CAS No: 2229487-54-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6503039
• PubChem ID: 165712863
• Update Time: 2025-07-19

{3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine
• EN300-1777610
• 2229487-54-9
• {[3-(1H-imidazol-4-yl)phenyl]methyl}dimethylamine

• Inchi： 1S/C12H15N3/c1-15(2)8-10-4-3-5-11(6-10)12-7-13-9-14-12/h3-7,9H,8H2,1-2H3,(H,13,14)
• InChI Key： LDVPFXQJPVBKBW-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC=C(C2=CN=CN2)C=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 31.9Ų

Additional information on {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine

{3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine (CAS No. 2229487-54-9): An Overview of a Promising Compound in Medicinal Chemistry

{3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine (CAS No. 2229487-54-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its imidazole and phenylmethyl moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine is particularly noteworthy. The imidazole ring, a common functional group in many biologically active molecules, is known for its ability to form hydrogen bonds and coordinate with metal ions. This property makes it an attractive scaffold for the design of drugs targeting various receptors and enzymes. The phenylmethyl group, on the other hand, adds hydrophobicity and aromatic character, which can influence the compound's pharmacokinetic properties and binding affinity to target proteins.

Recent studies have explored the potential of {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. Therefore, {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine may have potential as a lead compound for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, arthritis, and certain types of cancer. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacological profile of {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine has been further characterized through in vitro and in vivo experiments. In cell-based assays, it has shown selective binding to specific receptors and enzymes, indicating its potential for targeted therapy. Animal models have also been used to evaluate its efficacy and safety. Preliminary results suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

The synthetic route to produce {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the imidazole ring and the coupling of the phenylmethyl group with dimethylamine. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency of the process.

In conclusion, {3-(1H-imidazol-4-yl)phenylmethyl}dimethylamine (CAS No. 2229487-54-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments in various medical fields.